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Cat. No.: B1293910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of 3-
Ethoxysalicylaldehyde, a key intermediate in various chemical syntheses. Understanding its

solubility in different organic solvents is crucial for optimizing reaction conditions, developing

purification strategies, and formulating products. This document collates available solubility

data, outlines detailed experimental protocols for its determination, and illustrates key concepts

through logical diagrams.

Core Concepts in the Solubility of 3-
Ethoxysalicylaldehyde
3-Ethoxysalicylaldehyde (CAS No. 492-88-6), a derivative of salicylaldehyde, is a solid at

room temperature with a melting point of 66-68 °C. Its molecular structure, featuring a benzene

ring, a hydroxyl group, an aldehyde group, and an ethoxy group, dictates its solubility behavior.

The presence of the polar hydroxyl and aldehyde groups allows for hydrogen bonding with

polar solvents, while the aromatic ring and the ethoxy group contribute to its solubility in less

polar organic solvents. Generally, 3-Ethoxysalicylaldehyde is soluble in many common

organic solvents and has limited solubility in water.

A recent study by Mao et al. (2023) has systematically measured the solubility of 3-
Ethoxysalicylaldehyde in twelve pure solvents at various temperatures, providing a valuable
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quantitative dataset for researchers.

Quantitative Solubility Data
While direct access to the comprehensive data from the primary literature may require a

subscription, the following table summarizes the solvents in which the mole fraction solubility of

3-Ethoxysalicylaldehyde has been experimentally determined at temperatures ranging from

278.15 K to 313.15 K, as reported by Mao et al. in the Journal of Chemical Thermodynamics.

For precise quantitative values, readers are strongly encouraged to consult the original

publication.

Solvent Temperature Range Studied

Methanol 278.15 K - 313.15 K

Ethanol 278.15 K - 313.15 K

n-Propanol 278.15 K - 313.15 K

Isopropanol 278.15 K - 313.15 K

n-Butanol 278.15 K - 313.15 K

Isobutanol 278.15 K - 313.15 K

Acetone 278.15 K - 313.15 K

Butanone 278.15 K - 313.15 K

Methyl Acetate 278.15 K - 313.15 K

Ethyl Acetate 278.15 K - 313.15 K

n-Butyl Acetate 278.15 K - 313.15 K

Acetonitrile 278.15 K - 313.15 K

For detailed mole fraction solubility data, please refer to: Mao, H., et al. (2024). Solubility

measurement and data correlation of 3-ethoxysalicylaldehyde in twelve pure solvents at

temperatures from 278.15 to 313.15 K. The Journal of Chemical Thermodynamics, 188,

107162.
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Experimental Protocols for Solubility Determination
The following is a detailed methodology for the gravimetric method, a common and reliable

technique for determining the solubility of a solid compound in a solvent.

Objective: To determine the equilibrium solubility of 3-Ethoxysalicylaldehyde in a given

organic solvent at a specific temperature.

Materials and Equipment:

3-Ethoxysalicylaldehyde (high purity)

Selected organic solvent (analytical grade)

Analytical balance (±0.0001 g)

Thermostatic shaker bath

Calibrated thermometer or thermocouple

Glass vials with airtight screw caps

Syringe filters (chemically compatible with the solvent)

Syringes

Volumetric flasks

Drying oven

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 3-Ethoxysalicylaldehyde to a series of glass vials.

Accurately add a known mass or volume of the selected organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.
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Equilibration:

Place the vials in a thermostatic shaker bath set to the desired constant temperature.

Allow the mixture to equilibrate for a sufficient time (typically 24-48 hours) with continuous

agitation to ensure that equilibrium is reached.

Sample Withdrawal and Filtration:

Once equilibrium is achieved, stop the agitation and allow the undissolved solid to settle

for at least 2 hours at the constant experimental temperature.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed or pre-

cooled syringe to the experimental temperature.

Immediately filter the solution through a syringe filter into a pre-weighed vial to remove any

undissolved microcrystals.

Gravimetric Analysis:

Record the mass of the vial containing the filtered saturated solution.

Evaporate the solvent in a drying oven at a temperature below the boiling point of the

solvent and the melting point of 3-Ethoxysalicylaldehyde until a constant weight is

achieved.

Weigh the vial containing the dry solid residue of 3-Ethoxysalicylaldehyde.

Calculation of Solubility:

The mass of the dissolved 3-Ethoxysalicylaldehyde is the final mass of the vial with the

residue minus the initial mass of the empty vial.

The mass of the solvent is the mass of the vial with the solution minus the mass of the vial

with the residue.

Calculate the solubility in terms of grams of solute per 100 g of solvent or as a mole

fraction.
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Preparation

Equilibration

Sampling & Filtration

Analysis

Calculation

Add excess 3-Ethoxysalicylaldehyde to vial

Add known amount of solvent

Seal vial

Place in thermostatic shaker bath

Agitate at constant temperature

Settle undissolved solid

Withdraw supernatant

Filter through syringe filter

Weigh filtered solution

Evaporate solvent

Weigh dried solute

Determine mass of solute and solvent

Calculate solubility (g/100g or mole fraction)
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[https://www.benchchem.com/product/b1293910#solubility-of-3-ethoxysalicylaldehyde-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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